Cas no 60802-29-1 (xylulose-5-phosphate)

xylulose-5-phosphate Properties

Names and Identifiers

• xylulose-5-phosphate
• [(2R,3S)-2,3,5-trihydroxy-4-oxopentyl] phosphate
• D-Xylulose-5-phosphate
• [(2,3,5-trihydroxy-4-oxopentyl)oxy]phosphonic acid
• SY286900
• SCHEMBL16163640
• MFCD30543842
• Pentulose, 5-phosphate
• DTXSID601314181
• 60802-29-1
• F43E39B7-2B6E-4B4E-BBA9-8F612AAFACC2
• Q37864045
• SY286896
• 2-Pentulose, 5-(dihydrogen phosphate)
• SY286899
• (2,3,5-TRIHYDROXY-4-OXO-PENTOXY)PHOSPHONIC ACID
• (2,3,5-trihydroxy-4-oxopentyl) dihydrogen phosphate
• SY286903
• +Expand

• InChIKey： FNZLKVNUWIIPSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11O8P/c6-1-3(7)5(9)4(8)2-13-14(10,11)12/h4-6,8-9H,1-2H2,(H2,10,11,12)
• SMILES： C(C(C(C(=O)CO)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 230.01915430g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 230.01915430g/mol
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Solubility: Soluble (327 g/l) (25 º C),
• Density: 1.812±0.06 g/cm3 (20 ºC 760 Torr),